Cas no 646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-)
![1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/646515-01-7x300.png)
646515-01-7 structure
Product Name:1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
CAS No:646515-01-7
Molecular Formula:C19H19NO4S
Molecular Weight:357.42346
CID:420077
PubChem ID:11725875
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
- 2-[2,5-dimethyl-3-(2-methylphenyl)sulfonylindol-1-yl]acetic acid
- SCHEMBL1386079
- 646515-01-7
- DTXSID90471184
-
- InChIKey: SYCOQCPQOMIAGW-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19NO4S/c1-12-8-9-16-15(10-12)19(14(3)20(16)11-18(21)22)25(23,24)17-7-5-4-6-13(17)2/h4-10H,11H2,1-3H3,(H,21,22)
- SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC=C3C)C)CC(=O)O
Computed Properties
- Exact Mass: 357.10357
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 357.10347926g/mol
- Heavy Atom Count: 25
- Complexity: 599
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Related Literature
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Harriet Teare,Edward G. Robins,Erik Årstad,Sajinder K. Luthra,Véronique Gouverneur Chem. Commun., 2007, 2330-2332
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Po-Kai Hsiao,Shiuh-Jen Jiang,A. C. Sahayam J. Anal. At. Spectrom., 2011,26, 586-592
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Haiming Sun,Xijia Yang,Lishu Zhang,Lijun Zhao,Jianshe Lian J. Mater. Chem. A, 2017,5, 8095-8107
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5. High-performance piezoelectric energy harvesting of vertically aligned Pb(Zr,Ti)O3 nanorod arrays†Wenchao Jin,Zhao Wang,Hao Huang,Xiaokang Hu,Yahua He,Meng Li,Luying Li,Yihua Gao,Yongming Hu,Haoshuang Gu RSC Adv., 2018,8, 7422-7427
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Bizhen Yuan,Xi Wang,Zhong Li,Yingwei Li,Huimin Liu,Dehua He Chem. Commun., 2012,48, 1135-1137
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Mercedes Gracia,José F. Marco,J. Ramón Gancedo,Juan Luis Gautier,Edmundo I. Ríos,Nieves Menéndez,Jesús Tornero J. Mater. Chem., 2003,13, 844-851
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9. Back matter
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T. Sato,A. J. Ramirez-Cuesta,L. Daemen,Y.-Q. Cheng,K. Tomiyasu,S. Takagi Chem. Commun., 2016,52, 11807-11810
646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-) Related Products
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- 69-44-3(Amodiaquine dihydrochloride)
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